Cas no 166773-08-6 (1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene)

• Product Name: 1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene
• CAS No: 166773-08-6
• MF: C₂₀H₁₅N₃
• MW: 297.353204011917
• CID: 65760
• PubChem ID: 2733186
• Update Time: 2025-04-18

1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene
• 2,4,5-triphenyl-3H-1,2,4-triazole
• 1,2,4-triphenyl-1,3,4-triazole-5-ylidene
• 1,3,4-triphenyl-4,5-dihydro-1,2,4-1H-triazol-5-ylidene
• 1,3,4-triphenyl-4,5-dihydro-1H-1,2,4-triazolin-5-ylidene
• 1,3,4-triphenyl-4H-1,2,4-triazol-1-ium-5-ide
• 2,4,5-Triphenyl-1,2,4-triazol-3-ylidene
• 2,4-Dihydro-2,4,5-triphenyl-3H-1,2,4-triazol-3-ylidene
• 1,3,4-TRIPHENYL-4,5-DIHYDRO-1H-TRIAZOL-5-YLIDENE
• 1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene,96%
• 166773-08-6
• 3H-1,2,4-Triazol-3-ylidene, 2,4-dihydro-2,4,5-triphenyl-
• W-200156
• 2,4,5-Triphenyl-4H-1,2,4-triazol-2-ium-3-ide
• GEO-02362

• MDL： MFCD00801868
• Inchi： 1S/C20H15N3/c1-4-10-17(11-5-1)20-21-23(19-14-8-3-9-15-19)16-22(20)18-12-6-2-7-13-18/h1-15H
• InChI Key： QZHWOLKBXYORRO-UHFFFAOYSA-N
• SMILES： N1([C-]=[N+](C2C=CC=CC=2)N=C1C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 297.12700
• Monoisotopic Mass: 297.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 18.6Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.1226 (rough estimate)
• Melting Point: 150 ºC
• Boiling Point: 428.86°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 18.84000
• LogP: 3.65050
• Solubility: Not available

1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25